Cas no 1352718-55-8 (Methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 1352718-55-8
• MF: C₉H₅BrF₄O₂
• MW: 301.03241610527
• MDL: MFCD28134146
• CID: 4937714
• PubChem ID: 118992188
• Update Time: 2025-05-24

Methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate
• Methyl6-bromo-2-fluoro-3-(trifluoromethyl)benzoate
• SCHEMBL26615118
• KPYHYPFJOZTYJY-UHFFFAOYSA-N
• CS-0163355
• BS-53157
• 1352718-55-8

• MDL： MFCD28134146
• Inchi： 1S/C9H5BrF4O2/c1-16-8(15)6-5(10)3-2-4(7(6)11)9(12,13)14/h2-3H,1H3
• InChI Key： KPYHYPFJOZTYJY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1C(=O)OC)F

Computed Properties

• Exact Mass: 299.94090 g/mol
• Monoisotopic Mass: 299.94090 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3
• Molecular Weight: 301.03

Additional information on Methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate

Methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1352718-55-8): An Overview of Its Synthesis, Properties, and Applications

Methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1352718-55-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine, fluorine, and trifluoromethyl groups, which confer it with distinct chemical properties and potential applications.

The synthesis of methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate typically involves a multi-step process. One common approach is to start with a suitable aromatic precursor, such as 6-bromo-2-fluoro-3-trifluoromethylbenzoic acid, which can be esterified using methanol in the presence of a dehydrating agent like dicyclohexylcarbodiimide (DCC). This method yields high purity methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate with excellent yields. Recent advancements in catalytic methods have also facilitated the synthesis of this compound with improved efficiency and reduced environmental impact.

The physical and chemical properties of methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate are of great interest to researchers. It is a white crystalline solid with a melting point ranging from 70 to 75°C. The presence of the trifluoromethyl group imparts significant electron-withdrawing properties, making the compound highly reactive in various chemical reactions. Additionally, the bromine and fluorine substituents enhance its solubility in organic solvents and contribute to its stability under different conditions.

In the realm of medicinal chemistry, methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate has shown promise as an intermediate in the synthesis of bioactive compounds. Its unique structure allows for the introduction of various functional groups through substitution reactions, making it a valuable building block for drug discovery. Recent studies have explored its potential as a precursor for the development of novel anticancer agents and antiviral drugs. For instance, researchers at the University of California have reported the synthesis of several derivatives of this compound that exhibit potent inhibitory activity against specific cancer cell lines.

Beyond its applications in medicinal chemistry, methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate has also found use in materials science. Its high thermal stability and unique electronic properties make it suitable for the fabrication of advanced materials such as polymers and coatings. In particular, it has been utilized in the development of functionalized polymers with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, aerospace, and automotive industries.

The environmental impact of methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate is another important consideration. While it is not classified as a hazardous substance, proper handling and disposal practices are essential to minimize any potential risks. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at the University of Manchester have developed a novel catalytic system that significantly reduces waste generation and energy consumption during the synthesis process.

In conclusion, methyl 6-bromo-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1352718-55-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge, the potential uses for this compound are likely to expand, contributing to advancements in various scientific fields.